Cas no 630392-76-6 (L-Valine, 4-methoxy-, (3S)-)

• Product Name: L-Valine, 4-methoxy-, (3S)-
• CAS No: 630392-76-6
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 427430
• PubChem ID: 71381475
• Update Time: 2025-04-19

L-Valine, 4-methoxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• L-Valine, 4-methoxy-, (3S)-
• 630392-76-6
• (3S)-4-Methoxy-L-valine
• DTXSID10803923

• Inchi： 1S/C6H13NO3/c1-4(3-10-2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5+/m1/s1
• InChI Key： HISPJANDJRUGFV-UHNVWZDZSA-N
• SMILES： O(C)C[C@@H](C)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55